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Compound of Interest

Compound Name: Bariumbenzoat

Cat. No.: B15350639

Barium benzoate, an organic-metal salt, possesses distinct physical properties that are critical
for its application and handling in a laboratory setting. A summary of its key quantitative data is
presented below.

Property Value Reference
Molecular Formula C14H10BaOa [1112113114]
Molecular Weight 379.55 g/mol [L112][31[41[5]
Density 2 g/cm3 (at 20°C) [1][5]

Experimental Determination of Density

The density of a solid compound like barium benzoate can be determined using several
established methods. The choice of method depends on the required accuracy and the
physical form of the sample. Common techniques include the use of a pycnometer or the fluid
displacement method based on Archimedes' principle.[6]

Protocol: Density Determination by Fluid Displacement

This protocol describes the determination of the density of a solid, non-porous sample of
barium benzoate that is denser than water and insoluble in it.

Materials:

e Analytical balance
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Graduated measuring cylinder
Deionized water
Spatula

Barium benzoate powder (or solid form)

Procedure:

Mass Measurement: Accurately weigh a sample of dry barium benzoate using an analytical
balance. Record this mass as m.[7]

Initial Volume Measurement: Fill a graduated cylinder with a known volume of deionized
water. Ensure the volume is sufficient to fully submerge the sample. Record this initial
volume as V1.[8]

Sample Immersion: Carefully transfer the weighed barium benzoate sample into the
graduated cylinder. Ensure no water splashes out. The solid must be fully submerged.[8]

Final Volume Measurement: Record the new volume of the water with the submerged
sample as V2.[9]

Calculation: The volume of the barium benzoate sample (V_s) is the difference between the
final and initial volumes: V_s = V2 - V1.[8]

Density Calculation: Calculate the density (p) of barium benzoate using the formula: p =m/
V_s.[7]
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Caption: Workflow for determining the density of a solid.
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Experimental Determination of Molecular Weight

The molecular weight of a pure, non-volatile compound can be determined through several
analytical techniques. For small molecules, methods based on colligative properties, such as
freezing point depression (cryoscopy) or boiling point elevation (ebulliometry), are historically
significant and instructive.[10][11] Modern methods often rely on mass spectrometry for precise
molecular weight determination.

Protocol: Molecular Weight Determination by Freezing
Point Depression (Cryoscopy)

This method is based on the principle that dissolving a solute in a solvent lowers the freezing
point of the solvent. The magnitude of this depression is directly proportional to the molal
concentration of the solute.

Materials:

Beckmann thermometer or a precise digital thermometer

» Freezing point apparatus

o A suitable solvent with a known cryoscopic constant (K_f) and freezing point (e.qg.,
cyclohexane, camphor)

e Analytical balance

o Barium benzoate (solute)

Procedure:

e Solvent Freezing Point: Accurately weigh a known mass of the chosen solvent (m_solvent)
and place it in the freezing point apparatus. Determine the precise freezing point of the pure
solvent (T_f_pure). This involves cooling the solvent while stirring and recording the
temperature at which it freezes.

o Sample Preparation: Accurately weigh a small, known mass of barium benzoate (m_solute).
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Solution Preparation: Dissolve the weighed barium benzoate in the solvent already present
in the apparatus.

Solution Freezing Point: Determine the freezing point of the resulting solution (T_f_solution)
using the same method as for the pure solvent.

Calculation of Freezing Point Depression (AT_f): Calculate the change in freezing point:
AT f=T f pure-T_f solution.

Molality Calculation: Calculate the molality (b) of the solution using the formula: AT f=K f*
b. Therefore, b = AT f/K_f.

Moles of Solute Calculation: From the definition of molality (moles of solute per kg of
solvent), calculate the moles of barium benzoate (n_solute): n_solute = b * (m_solvent /
1000).

Molecular Weight Calculation: Finally, calculate the molecular weight (MW) of barium
benzoate: MW = m_solute / n_solute.
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Caption: Workflow for determining molecular weight via cryoscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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